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Compound of Interest

Compound Name: 2-Butene-1-thiol

Cat. No.: B042812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety information for

2-Butene-1-thiol (also known as Crotyl mercaptan). Due to a lack of a complete, publicly

available Safety Data Sheet (SDS) for this specific compound, this guide synthesizes known

data, highlights information gaps, and presents standardized experimental protocols that would

be utilized to generate comprehensive safety data. For comparative purposes, safety data for

the structurally related compound 3-Methyl-2-butene-1-thiol is also referenced to provide a

qualitative understanding of the potential hazards associated with unsaturated thiols.

Chemical Identification and Physical Properties
2-Butene-1-thiol is a volatile, odorous sulfur compound. It exists as two geometric isomers,

(E)-2-Butene-1-thiol and (Z)-2-Butene-1-thiol. The (E)-isomer is a known component of skunk

spray.[1][2]
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Property Value Source

Chemical Name 2-Butene-1-thiol -

Synonyms Crotyl mercaptan -

CAS Number 58688-79-2 ((E)-isomer) [3]

Molecular Formula C4H8S [3]

Molecular Weight 88.17 g/mol [3]

Boiling Point 99.1-102.5 °C ((E)-isomer) [3]

Hazard Identification and GHS Classification
A definitive Globally Harmonized System (GHS) classification for 2-Butene-1-thiol is not

readily available. However, based on the known hazards of similar thiol compounds, it is

anticipated to be a flammable liquid and may cause skin, eye, and respiratory irritation.

For reference, the GHS classification for the related compound 3-Methyl-2-butene-1-thiol is as

follows[4][5][6]:

Flammable liquids: Category 3

Acute toxicity, oral: Category 4 (Harmful if swallowed)

Skin corrosion/irritation: Category 2 (Causes skin irritation)

Serious eye damage/eye irritation: Category 2A (Causes serious eye irritation)

Specific target organ toxicity - single exposure (Respiratory tract irritation): Category 3 (May

cause respiratory irritation)

It is prudent to handle 2-Butene-1-thiol with precautions consistent with this classification until

specific data becomes available.

Toxicological Data
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Quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median lethal

concentration), for 2-Butene-1-thiol are not available in the public domain. (E)-2-butene-1-
thiol is a primary component of skunk spray, which is known to cause ocular irritation and

vomiting in animals upon exposure.[2]

The following table summarizes the lack of specific data for 2-Butene-1-thiol.

Toxicity
Endpoint

Species Route Value Classification

Acute Oral

Toxicity (LD50)
Rat Oral

Data not

available
Not classified

Acute Dermal

Toxicity (LD50)
Rabbit Dermal

Data not

available
Not classified

Acute Inhalation

Toxicity (LC50)
Rat Inhalation

Data not

available
Not classified

Skin

Corrosion/Irritatio

n

Rabbit Dermal
Data not

available
Not classified

Eye

Damage/Irritation
Rabbit Ocular

Data not

available
Not classified

Experimental Protocols for Safety Assessment
To generate the necessary quantitative toxicological data for a comprehensive safety

assessment of 2-Butene-1-thiol, standardized experimental protocols, such as those

established by the Organisation for Economic Co-operation and Development (OECD), would

be employed. These guidelines are internationally recognized and ensure the quality and

consistency of safety testing data.

Acute Toxicity Studies
Acute Oral Toxicity (OECD Guideline 423): This method involves the administration of the

test substance orally to a small group of rodents at a specific dose.[7] The animals are
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observed for a defined period, and the results are used to classify the substance based on

its acute oral toxicity.[7][8]

Acute Dermal Toxicity (OECD Guideline 402): The test substance is applied to the skin of an

animal, typically a rabbit, for a set duration.[9][10] Observations of local and systemic toxic

effects are recorded to determine the potential for harm from dermal exposure.[10][11]

Acute Inhalation Toxicity (OECD Guideline 403): This guideline details the procedures for

evaluating the toxicity of a substance when inhaled.[3][12][13][14][15] It is crucial for volatile

compounds like thiols. The test involves exposing animals to the substance in the air for a

specified time and observing for adverse health effects.[3][12][14][15]

Irritation and Corrosion Studies
Acute Dermal Irritation/Corrosion (OECD Guideline 404): This test assesses the potential of

a substance to cause skin irritation or corrosion upon a single application.[16][17][18][19][20]

The substance is applied to a small area of the skin of a test animal, and the resulting

reactions are scored over time.[16][17][18][19][20]

Acute Eye Irritation/Corrosion (OECD Guideline 405): This guideline describes the procedure

for evaluating the potential of a substance to cause eye irritation or damage.[4][21][22][23]

[24] A small amount of the substance is instilled into the eye of an animal, and the effects on

the cornea, iris, and conjunctiva are observed and scored.[4][21][22][23][24]

Ecotoxicity Studies
Fish, Acute Toxicity Test (OECD Guideline 203): To assess the potential environmental

impact on aquatic life, this test exposes fish to the chemical for a short period.[5][25][26][27]

[28] The concentration that is lethal to 50% of the fish (LC50) is determined.[5][28]

Visualizing Safety Assessment Workflows
The following diagrams illustrate the logical workflows for assessing the safety of a chemical

like 2-Butene-1-thiol, based on standard testing strategies.
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Initial Assessment In Vitro & In Silico In Vivo Testing (if necessary)

Literature Review Physicochemical Properties Structural Analogs Preliminary Hazard ID QSAR ModelingData Gap Toxicology Screening Genotoxicity Assays Acute ToxicityFurther Data Needed Irritation/Corrosion Ecotoxicity Risk Assessment

Click to download full resolution via product page

Caption: A logical workflow for chemical hazard identification and risk assessment.
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Start
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Caption: A sequential testing strategy for acute dermal irritation/corrosion assessment.
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Conclusion and Recommendations
While a complete safety profile for 2-Butene-1-thiol is not currently available, the information

on its physical properties and the data from structurally similar compounds suggest that it

should be handled as a flammable liquid that is potentially harmful if swallowed and can cause

skin, eye, and respiratory irritation. Researchers, scientists, and drug development

professionals should handle this compound with appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, and work in a well-ventilated area or under a

fume hood. Given the lack of comprehensive data, it is recommended that any significant use

of this chemical be preceded by a thorough risk assessment and, where necessary, the

generation of key safety data following standardized protocols such as the OECD guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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